Cas no 136-99-2 (1H-Imidazole-1-ethanol,4,5-dihydro-2-undecyl-)

• Product Name: 1H-Imidazole-1-ethanol,4,5-dihydro-2-undecyl-
• CAS No: 136-99-2
• MF: C₁₆H₃₂N₂O
• MW: 268.438084602356
• CID: 134696
• Update Time: 2025-11-01

1H-Imidazole-1-ethanol,4,5-dihydro-2-undecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,4,5-dihydro-2-undecyl-
• 4,5-DIHYDRO-2-UNDECYL-1H-IMIDAZOLE-1-ETHANOL
• 1-(2-hydroxyethyl)-2-undecyl imidazoline
• 1-(2-Hydroxyethyl)-2-undecyl-2-imidazoline
• 1H-Imidazole-1-ethanol,4,5-dihydro-2-undecyl
• 1-Hydroxyethyl-2-undecylimidazoline
• 2-(2-undecyl-4,5-dihydro-imidazol-1-yl)-ethanol
• 2-undecyl-1-(2-hydroxyethyl)-imidazoline
• 2-Undecyl-2-imidazoline-1-ethanol
• 2-Undecyl-4,5-dihydro-1H-imidazole-1-ethanol
• 4,5-dihydro-2-undecyl-1h-imidazole-1-ethano
• LAURYL HYDROXYETHYL IMIDAZOLINE
• LURYLIMIDAZOLINE
• 1-(2-Hydroxyethyl)-2-undecylimadazoline
• 1H-Imidazole-1-ethanol, 4,5-dihydro-2-undecyl-

• Inchi： 1S/C16H32N2O/c1-2-3-4-5-6-7-8-9-10-11-16-17-12-13-18(16)14-15-19/h19H,2-15H2,1H3
• InChI Key： QNDGQRJVVZJMJO-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCCCCC)N(CCO)CCN=1

Computed Properties

• Exact Mass: 268.25100
• Monoisotopic Mass: 268.251464
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4

Experimental Properties

• Density: 0.98
• Boiling Point: 411.5°Cat760mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.506
• PSA: 35.83000
• LogP: 2.98720

1H-Imidazole-1-ethanol,4,5-dihydro-2-undecyl- Security Information

• Hazardous Material transportation number：UN 3267
• Packing Group：III
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1H-Imidazole-1-ethanol,4,5-dihydro-2-undecyl-

Professional Introduction to 1H-Imidazole-1-ethanol,4,5-dihydro-2-undecyl (CAS No. 136-99-2)

1H-Imidazole-1-ethanol,4,5-dihydro-2-undecyl(CAS No. 136-99-2) is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology research. The imidazole ring, a prominent feature in this molecule, is well-known for its role in various biological processes and its utility as a pharmacophore in medicinal chemistry.

The1H-imidazole-1-ethanol moiety serves as a key structural component that contributes to the compound's reactivity and biological activity. This moiety is particularly interesting because it can participate in hydrogen bonding interactions, making it a valuable scaffold for designing molecules with specific binding properties. The presence of the 4,5-dihydro substituents further enhances the compound's versatility, allowing for diverse chemical modifications and functionalizations.

The2-undecyl side chain adds another layer of complexity to the molecule, influencing its solubility, stability, and interaction with biological targets. This chain can be modified or altered to fine-tune the compound's pharmacokinetic properties, making it an attractive candidate for further development in pharmaceutical applications. The combination of these structural elements makes 1H-imidazole-1-ethanol,4,5-dihydro-2-undecyl a versatile building block for synthetic chemists.

In recent years, there has been growing interest in the development of novel imidazole-based compounds for their potential therapeutic applications. Imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. TheCAS No. 136-99-2 compound is no exception and has been explored in various research settings for its potential as an intermediate in the synthesis of more complex pharmacologically active molecules.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules that target specific biological pathways. For instance, imidazole-based compounds have been shown to interact with enzymes and receptors involved in cancer progression and neurodegenerative diseases. The1H-imidazole-1-ethanol structure provides a scaffold that can be modified to enhance binding affinity and selectivity towards these targets.

The4,5-dihydro moiety is particularly noteworthy because it can be further functionalized to introduce additional pharmacophoric elements. This flexibility allows chemists to design molecules with tailored properties for specific therapeutic applications. For example, introducing polar or hydrophobic groups into the 4,5-dihydro region can modulate the compound's solubility and bioavailability.

The2-undecyl side chain also offers opportunities for structural diversification. By varying the length or composition of this chain, researchers can influence the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These modifications are crucial for optimizing drug candidates for clinical use.

In academic research circles, 1H-imidazole-1-ethanol,4,5-dihydro-2-undecyl has been utilized as a starting material for synthesizing more complex imidazole derivatives with enhanced biological activity. Several studies have demonstrated its utility in generating novel compounds with potential applications in treating various diseases. These studies often focus on exploring new synthetic routes and optimizing reaction conditions to improve yield and purity.

The compound's versatility has also made it a valuable tool in drug discovery programs aimed at identifying new therapeutic agents. By leveraging its unique structural features, researchers can develop libraries of imidazole-based compounds for high-throughput screening against disease targets. This approach has led to the identification of several promising candidates that are being further investigated for their therapeutic potential.

The chemical synthesis of 1H-imidazole-1-ethanol,4,5-dihydro-2-undecyl involves multi-step reactions that require careful optimization to ensure high yields and minimal byproducts. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired molecular framework efficiently.

TheCAS No. 136-99-2 compound's stability under various conditions is another critical factor that influences its utility in pharmaceutical applications. Researchers have investigated its behavior under different storage conditions and reaction environments to ensure that it remains viable throughout synthetic processes and storage periods.

In conclusion，1H-imidazole-1 ethanol，4，5 dihydro -2 undecyl (CAS No．136 -99 -2) is a multifaceted compound with significant potential in pharmaceutical chemistry．Its unique structural features，including the imidazole ring、the ethanol moiety、the dihydro substituents，and the undecyl side chain，make it a valuable scaffold for designing bioactive molecules．Recent research has highlighted its role in synthesizing novel therapeutic agents，particularly those targeting cancer、neurodegenerative diseases，and other chronic conditions．As our understanding of molecular interactions continues to evolve，compounds like this are poised to play an increasingly important role in drug discovery and development．